Cas no 1806266-30-7 (2-(Fluoromethyl)-5-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Fluoromethyl)-5-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine
• CAS No: 1806266-30-7
• MF: C₈H₇F₄NO₃
• MW: 241.139696359634
• CID: 4831768
• Update Time: 2025-10-10

2-(Fluoromethyl)-5-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-5-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F4NO3/c1-15-6-4(2-9)13-3-5(14)7(6)16-8(10,11)12/h3,14H,2H2,1H3
• InChI Key： XWLUSHPERBUYIJ-UHFFFAOYSA-N
• SMILES： FCC1C(=C(C(=CN=1)O)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 1.8
• Topological Polar Surface Area: 51.6

Additional information on 2-(Fluoromethyl)-5-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine

2-(Fluoromethyl)-5-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No. 1806266-30-7, known as 2-(Fluoromethyl)-5-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This pyridine derivative exhibits a unique combination of functional groups, including a fluoromethyl group, hydroxyl, methoxy, and trifluoromethoxy substituents, which contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of multiple electron-withdrawing groups, such as the trifluoromethoxy and fluoromethyl substituents, enhances the molecule's ability to interact with biological targets through various non-covalent interactions. This makes 2-(Fluoromethyl)-5-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine a promising candidate for further exploration in therapeutic applications.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions to introduce the various substituents onto the pyridine ring. Researchers have employed methodologies such as nucleophilic aromatic substitution and cross-coupling reactions to achieve high yields and selectivity. The synthesis of 2-(Fluoromethyl)-5-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine is a testament to the advancements in modern organic chemistry, particularly in the realm of heterocyclic synthesis.

The chemical stability and reactivity of this compound have been extensively studied under various conditions. Its ability to undergo further functionalization without compromising its core structure makes it versatile for use in diverse chemical transformations. For instance, the hydroxyl group can be readily converted into other functionalities, such as esters or ethers, enabling the creation of derivatives with tailored properties.

In terms of biological activity, 2-(Fluoromethyl)-5-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine has shown potential as an anti-inflammatory agent in preliminary assays. The trifluoromethoxy group, known for its strong electron-withdrawing nature, plays a critical role in modulating the molecule's bioactivity. Additionally, its ability to inhibit specific enzymes involved in inflammatory pathways suggests its potential utility in treating chronic inflammatory diseases.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the spatial arrangement of substituents on the pyridine ring significantly influences its electronic properties. This understanding is crucial for optimizing its performance in biological systems and materials applications.

Looking ahead, the development of novel synthetic routes and the exploration of new functional groups are expected to further enhance the versatility of 2-(Fluoromethyl)-5-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine. Its unique combination of substituents positions it as a valuable building block for constructing more complex molecular architectures with tailored functionalities.

In conclusion, 2-(Fluoromethyl)-5-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1806266-30-7) stands out as a remarkable example of how strategic functionalization can lead to molecules with exceptional chemical and biological properties. As research continues to uncover new applications and mechanisms of action, this compound is poised to make significant contributions to various scientific disciplines.